N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide

• IUPAC Name: N-[(E)-1-(4-fluorophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H17FN2O3/c25-19-10-7-16(8-11-19)14-21(27-24(29)22-6-3-13-30-22)23(28)26-20-12-9-17-4-1-2-5-18(17)15-20/h1-15H,(H,26,28)(H,27,29)/b21-14+
• InChI Key: DHCPIWUBIPGGAR-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C(=CC3=CC=C(C=C3)F)NC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)/C(=C\C3=CC=C(C=C3)F)/NC(=O)C4=CC=CO4
• Molecular Formula: C24H17FN2O3
• Molecular Weight: 400.4 g/mol

Description

N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide, also known as NFV, is a synthetic chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide is thought to exert its effects by binding to the active site of the proteasome, thereby inhibiting its activity. This leads to the accumulation of proteins within cells, which can have a range of effects depending on the specific proteins involved.
Biochemical and Physiological Effects:
N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis (programmed cell death). It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide in lab experiments is its high potency, which allows for the use of lower concentrations in experiments. However, one limitation is its relatively high cost, which may make it less accessible for some researchers.

Future Directions

There are several potential directions for future research on N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide. One area of interest is its potential as a therapeutic agent for cancer, either alone or in combination with other drugs. Another potential direction is the investigation of its anti-inflammatory effects, which could have implications for the treatment of a range of inflammatory diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One common method involves the reaction of 4-fluorobenzaldehyde with 2-naphthylamine, followed by the addition of furan-2-carboxylic acid and subsequent reduction of the resulting product.

Scientific Research Applications

N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been studied extensively for its potential applications in scientific research. One area of interest is its potential as an inhibitor of the proteasome, a cellular complex that plays a crucial role in the degradation of proteins. N-{2-(4-fluorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to inhibit the proteasome in vitro, and further studies are needed to determine its potential as a therapeutic agent for diseases such as cancer.